molecular formula C6H8ClNS B8685909 2-Chloro-2-methylsulfanylpent-4-enenitrile CAS No. 90212-99-0

2-Chloro-2-methylsulfanylpent-4-enenitrile

Cat. No.: B8685909
CAS No.: 90212-99-0
M. Wt: 161.65 g/mol
InChI Key: LXRVBNOOZKKJLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-2-methylsulfanylpent-4-enenitrile is a useful research compound. Its molecular formula is C6H8ClNS and its molecular weight is 161.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

90212-99-0

Molecular Formula

C6H8ClNS

Molecular Weight

161.65 g/mol

IUPAC Name

2-chloro-2-methylsulfanylpent-4-enenitrile

InChI

InChI=1S/C6H8ClNS/c1-3-4-6(7,5-8)9-2/h3H,1,4H2,2H3

InChI Key

LXRVBNOOZKKJLF-UHFFFAOYSA-N

Canonical SMILES

CSC(CC=C)(C#N)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2×10-2 moles of 2-methylthio-4-pentenenitrile are then dissolved in 50 ml of dry CH2Cl2. 2×10-2 moles of SO2Cl2 dissolved in 10 ml of CH2Cl2 are added dropwise. The mixture is stirred until gas evolution has ceased (silicone oil trap). The solvent is evaporated off and distillation is carried out at 82° C. at a pressure of 12 mm of mercury. 2-Chloro-2-methylthio-4-pentene-nitrile is obtained in a yield of over 95%.
Quantity
0.02 mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
[Compound]
Name
SO2Cl2
Quantity
0.02 mol
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
silicone oil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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